Cas no 393184-78-6 (5-Bromo-2-ethoxynicotinic acid)

• Product Name: 5-Bromo-2-ethoxynicotinic acid
• CAS No: 393184-78-6
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD09836166
• CID: 1027444
• PubChem ID: 22605320
• Update Time: 2025-10-18

5-Bromo-2-ethoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-ethoxynicotinic acid
• E90274
• 5-bromo-2-ethoxypyridine-3-carboxylic acid
• CHEMBL4919256
• CS-0195761
• AKOS005070502
• J-516914
• 4R-0072
• 393184-78-6
• DB-368408
• DTXSID90626839
• WWLDXHCDXKRRTC-UHFFFAOYSA-N
• A873665
• 5-Bromo-2-ethoxynicotinicacid
• SCHEMBL6362662
• MFCD09836166

• MDL： MFCD09836166
• Inchi： 1S/C8H8BrNO3/c1-2-13-7-6(8(11)12)3-5(9)4-10-7/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： WWLDXHCDXKRRTC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(=O)O)=C1)OCC

Computed Properties

• Exact Mass: 244.96874
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Melting Point: 121-123°
• PSA: 59.42

5-Bromo-2-ethoxynicotinic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT